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Compound of Interest

Compound Name: 4-Isopropylthiophenol

Cat. No.: B048623

An In-depth Technical Guide to 4-lsopropylthiophenol

This guide provides a comprehensive overview of the molecular structure, properties, and
synthesis of 4-Isopropylthiophenol, tailored for researchers, scientists, and professionals in
drug development.

Introduction

4-l1sopropylthiophenol, also known as p-isopropylbenzenethiol, is an organosulfur compound
with the chemical formula C9H12S.[1] It is characterized by a benzene ring substituted with
both a thiol (-SH) group and an isopropyl group at the para position.[2] This compound is a
colorless to pale yellow liquid with a strong, characteristic odor associated with thiols.[1][2] 4-
Isopropylthiophenol serves as a key intermediate in various fields, including organic
synthesis, pharmaceuticals, agrochemicals, and the production of polymers and dyes.[3][4][5]

Molecular Structure and Formula

The molecular structure of 4-Isopropylthiophenol consists of a central benzene ring with an
isopropyl group and a thiol group attached to carbons 1 and 4, respectively.

e Molecular Formula: COH12S[1][3][6]
e Canonical SMILES: CC(C)C1=CC=C(C=C1)S[1]

« INChl: INChI=1S/C9H12S/c1-7(2)8-3-5-9(10)6-4-8/h3-7,10H,1-2H3[1][6]
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e InChl Key: APDUDRFJINCIWAG-UHFFFAOYSA-N[1][6]

Physicochemical Properties

The quantitative properties of 4-Isopropylthiophenol are summarized in the table below for
easy reference.

Property Value

Molecular Weight 152.26 g/mol [3][4]

Appearance Colorless to pale yellow, transparent liquid[1][3]

Density 0.979 g/mL at 25 °C[4][7]

Boiling Point 99-100 °C at 14 mmHg[4] 215.1 °C at 760
mmHg[3]

Flash Point 86.4 °C[3]

Refractive Index n20/D 1.552[3][4][8]

pKa 6.79 + 0.10 (Predicted)[3][4]

Vapor Pressure 0.22 mmHg at 25°C[3]

CAS Number 4946-14-9[1][3][4][6]

Synthesis and Experimental Protocols

4-1sopropylthiophenol is primarily synthesized from 4-isopropylphenol. A common method
involves a two-step process: the conversion of the phenol to a disulfide intermediate, followed
by reduction to the desired thiol.

General Experimental Protocol: Synthesis from 4-
Isopropylphenol

This protocol outlines a general procedure for the synthesis of 4-Isopropylthiophenol.

Step 1: Thiolation of 4-Isopropylphenol
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 In a well-ventilated fume hood, dissolve 4-isopropylphenol in a suitable solvent (e.qg.,
toluene) under an inert atmosphere (e.g., nitrogen or argon).

» Add a sulfur-containing reagent, such as Lawesson's reagent or elemental sulfur, to the
solution under basic conditions.[1]

» Heat the reaction mixture and monitor the progress of the reaction by a suitable analytical
technique (e.g., Thin Layer Chromatography).

e Upon completion, cool the reaction mixture to room temperature.

e Perform an aqueous workup to remove inorganic byproducts.

o Extract the organic layer and dry it over an anhydrous drying agent (e.g., sodium sulfate).
» Remove the solvent under reduced pressure to obtain the crude disulfide intermediate.
Step 2: Reduction of the Disulfide Intermediate

» Dissolve the crude disulfide intermediate in a suitable solvent.

e Add areducing agent (e.g., triphenylphosphine with hydrogen chloride in water or zinc
powder with sulfuric acid) to the solution.[3]

 Stir the reaction mixture at a controlled temperature (e.g., starting at 0°C and gradually
warming to reflux if necessary) until the reduction is complete.[3]

» After the reaction is complete, quench the reaction mixture carefully.
o Perform an aqueous workup and extract the product into an organic solvent.

e Wash the organic layer with brine, dry it over an anhydrous drying agent, and remove the
solvent under reduced pressure.

o Purify the crude 4-Isopropylthiophenol by vacuum distillation to obtain the final product.

Visualized Synthesis Pathway
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The following diagram illustrates the general synthesis pathway for 4-lsopropylthiophenol
from 4-isopropylphenol.

Caption: General synthesis pathway of 4-lsopropylthiophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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